Cas no 649763-34-8 (3,4-dimethoxy-N-(2-methylpropyl)aniline)

• Product Name: 3,4-dimethoxy-N-(2-methylpropyl)aniline
• CAS No: 649763-34-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD11142899
• CID: 409807
• PubChem ID: 28447144
• Update Time: 2025-10-29

3,4-dimethoxy-N-(2-methylpropyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,4-dimethoxy-N-(2-methylpropyl)-
• 3,4-dimethoxy-N-(2-methylpropyl)aniline
• 649763-34-8
• DTXSID00651455
• SCHEMBL8348800
• EN300-32800
• AKOS000233311
• N-Isobutyl-3,4-dimethoxyaniline

• MDL： MFCD11142899
• Inchi： 1S/C12H19NO2/c1-9(2)8-13-10-5-6-11(14-3)12(7-10)15-4/h5-7,9,13H,8H2,1-4H3
• InChI Key： CSFFYOFLHBAGLY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)NCC(C)C)OC

Computed Properties

• Exact Mass: 209.14167
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,4-dimethoxy-N-(2-methylpropyl)aniline

Recent Advances in the Study of 3,4-dimethoxy-N-(2-methylpropyl)aniline (CAS: 649763-34-8) in Chemical and Biomedical Research

The compound 3,4-dimethoxy-N-(2-methylpropyl)aniline (CAS: 649763-34-8) has recently garnered significant attention in the field of chemical and biomedical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique chemical structure of 3,4-dimethoxy-N-(2-methylpropyl)aniline, which features a dimethoxy-substituted aniline core coupled with an isobutyl side chain. This structural configuration has been shown to confer notable biological activity, particularly in modulating neurotransmitter systems and enzyme inhibition. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to produce high-purity batches of this compound for further investigation.

Pharmacological evaluations of 3,4-dimethoxy-N-(2-methylpropyl)aniline have revealed promising results in preclinical models. The compound has demonstrated significant affinity for specific receptor targets, including serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. Additionally, its enzyme inhibitory properties have been explored in the context of cancer therapy, with preliminary data indicating anti-proliferative effects in certain tumor cell lines.

In terms of mechanism of action, recent research has elucidated that 3,4-dimethoxy-N-(2-methylpropyl)aniline operates through multiple pathways, including the modulation of intracellular signaling cascades and the induction of apoptosis in malignant cells. These findings have been corroborated by in vitro and in vivo studies, which have also assessed the compound's pharmacokinetic profile and safety parameters. Notably, the compound exhibits favorable bioavailability and a manageable toxicity profile, making it a viable candidate for further drug development.

Despite these advancements, challenges remain in the clinical translation of 3,4-dimethoxy-N-(2-methylpropyl)aniline. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety require further investigation. Ongoing research efforts are focused on optimizing the compound's chemical structure to enhance its efficacy and reduce adverse effects. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a therapeutic agent.

In conclusion, 3,4-dimethoxy-N-(2-methylpropyl)aniline (CAS: 649763-34-8) represents a promising candidate in the realm of chemical and biomedical research. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued investigation. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical utility, ultimately paving the way for novel treatment options in neurology and oncology.